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Compound of Interest

Compound Name: 4-Benzoylbutyric acid

Cat. No.: B072466

An In-depth Technical Guide to 4-Benzoylbutyric Acid

This technical guide provides a comprehensive overview of 4-Benzoylbutyric acid, a key
intermediate in various chemical syntheses. It is intended for researchers, scientists, and
professionals in the fields of organic chemistry, drug development, and materials science. This
document details the compound's physicochemical properties, outlines experimental protocols
for its synthesis and key reactions, and illustrates relevant chemical pathways.

Core Compound Identification and Properties

4-Benzoylbutyric acid, also known by its IUPAC name 5-0x0-5-phenylpentanoic acid, is an
aromatic carboxylic acid.[1] Structurally, it features a benzoyl group linked to a butyric acid
chain.[1] This bifunctional nature makes it a versatile building block in organic synthesis.

Physicochemical and Spectroscopic Data

The quantitative properties of 4-Benzoylbutyric acid are summarized below. It typically
appears as a white to off-white crystalline solid.[2][3] It has poor solubility in water but is soluble
in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).[1][4]
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Property Value References
Molecular Formula C11H1203 [L121141511611 71
Molecular Weight 192.21 g/mol [1][4]5]16]
CAS Number 1501-05-9 [1][2][41[5]1(6]
Melting Point 124-129 °C (1121171811
Boiling Point 380.8 + 25.0 °C at 760 mmHg [1][2][9]
Density 1.164 + 0.06 g/cm?3 [1112119]
Appearance White to off-white crystalline Be

powder

Applications in Research and Development

4-Benzoylbutyric acid serves as a crucial raw material and intermediate in several fields:

» Organic Synthesis: It is widely used as a precursor for synthesizing a variety of organic
compounds.[1][8]

e Pharmaceuticals: The compound is a key starting material in the development of
pharmaceuticals, including anti-inflammatory agents.[1][2]

o Agrochemicals and Dyestuffs: It is also utilized in the synthesis of agrochemicals and dyes.

[7]8]

Experimental Protocols and Reactions

The unique structure of 4-Benzoylbutyric acid allows it to undergo several important chemical
transformations.

Synthesis of 4-Benzoylbutyric Acid via Friedel-Crafts
Acylation

A common method for synthesizing 4-Benzoylbutyric acid is through the Friedel-Crafts
acylation of benzene with glutaric anhydride (the cyclic anhydride of a five-carbon dicarboxylic
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acid, which is structurally related to butyrolactone).[2][10]
Methodology:

o Reaction Setup: A reaction vessel is charged with a solvent (e.g., methylene chloride) and a
Lewis acid catalyst, typically aluminum chloride (AICIs), under an inert atmosphere (e.g.,
nitrogen).[10]

» Addition of Reactants: Benzene is added to the cooled catalyst suspension. A solution of
glutaric anhydride in the solvent is then added slowly to control the exothermic reaction,
maintaining a low temperature (e.g., 10-15°C).[10]

e Reaction Progression: The mixture is stirred for several hours at a controlled temperature to
allow the reaction to proceed to completion.[10]

o Workup: The reaction is quenched by slowly pouring the mixture into a mixture of crushed
ice and concentrated hydrochloric acid.[10]

e |solation and Purification: The organic solvent is removed by distillation. The resulting solid
product is filtered, washed with water, and can be further purified by recrystallization from an
appropriate solvent.[10]

Reactants

AlICls (Lewis Acid)

Catalyst

Benzene Glutaric Anhydride [ Solvent (e.g., CH2Cl2)

=I Friedel-Crafts Acylatior)<

%orms
4-Benzoylbutyric Acid
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Caption: Synthesis of 4-Benzoylbutyric acid via Friedel-Crafts acylation.

Reduction of 4-Benzoylbutyric Acid

The ketone group in 4-Benzoylbutyric acid can be reduced to a methylene group to yield 4-
phenylbutyric acid.[1] A classic method for this transformation is the Clemmensen reduction.

Methodology:

o Preparation of Amalgamated Zinc: Zinc metal is activated by treating it with a solution of
mercuric chloride.[11]

o Reaction Setup: The amalgamated zinc is placed in a flask with water, concentrated
hydrochloric acid, an organic co-solvent like toluene, and the starting material, 4-
Benzoylbutyric acid.[11]

o Reflux: The mixture is heated to a vigorous boil under reflux for an extended period (e.g., 25-
30 hours) to ensure complete reduction.[11]

o Workup and Isolation: After cooling, the organic layer is separated from the agueous layer.
The aqueous layer is extracted with a suitable solvent (e.g., ether).[11]

 Purification: The combined organic extracts are washed, dried, and the solvent is removed.
The final product, 4-phenylbutyric acid, is then purified by vacuum distillation.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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